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Compound of Interest

Compound Name: Biliverdin hydrochloride

Cat. No.: B10764575

An In-depth Technical Guide to Biliverdin
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, and
biological significance of biliverdin hydrochloride. It includes detailed experimental protocols
and visual representations of its core signaling pathways, designed to support advanced
research and development.

Chemical Structure and Identity

Biliverdin hydrochloride is the hydrochloride salt of biliverdin, a green tetrapyrrolic bile
pigment. It is a key intermediate in the catabolism of heme.[1][2] The chemical structure is
characterized by four pyrrole rings linked by methine bridges, forming a linear open-chain
structure.
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Chemical Structure of Biliverdin

| MgQuUr.com

Caption: The chemical structure of biliverdin, a linear tetrapyrrole.

Physicochemical and Spectroscopic Properties

Biliverdin hydrochloride is a crystalline solid.[3] A summary of its key quantitative properties

is provided below.

Table 1: Physicochemical Properties of Biliverdin Hydrochloride

Property Value Source(s)
Molecular Formula C33H34N40Os - HCI [11[4][5]
Molecular Weight 619.1 g/mol [4][6]
Appearance Crystalline Solid [31[7]
Storage Temperature -20°C [11[31[8]
Stability > 4 years at -20°C [3]

| Purity | 295% to 297.0% (TLC) |[1][3][4] |

Table 2: Solubility Data
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Solvent Solubility Source(s)
DMSO ~20 mg/imL [31[41[718]
DMF ~20 mg/mL [3][41[7]
DMF:PBS (pH 7.2) (1:1) ~0.5 mg/mL [3][41[7]

| Basic Aqueous Solutions (pH > 9) | Soluble [[9] |

Table 3: Spectroscopic Properties

Parameter Wavelength(s) Source(s)

UV-Vis Amax 310, 376, 689 nm [31[41[7]

| Fluorescence (in vitro) | Enhanced emission after UV irradiation |[10] |

Biological Role and Signaling Pathways

Biliverdin is an intermediate in the breakdown of heme, a process catalyzed by the enzyme
heme oxygenase (HO-1).[4][7] It is subsequently reduced to bilirubin by biliverdin reductase
(BVR).[11][12] This pathway is crucial for iron homeostasis and cellular protection against
oxidative stress.

The Heme Catabolic Pathway

The degradation of heme is a fundamental biological process. Heme oxygenase-1 (HO-1), an
inducible enzyme, catalyzes the initial step, converting heme into biliverdin, free iron (Fe2*),
and carbon monoxide (CO).[13] Biliverdin is then rapidly converted to bilirubin by biliverdin
reductase.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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